2-(4-Nitrobenzylidene)indan-1-one

• CAS RN: 61661-17-4
• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 2-[(4-nitrophenyl)methylidene]-3H-inden-1-one
• InChI: InChI=1S/C16H11NO3/c18-16-13(10-12-3-1-2-4-15(12)16)9-11-5-7-14(8-6-11)17(19)20/h1-9H,10H2
• InChI Key: ALIVNIMDJGLSCR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C1=CC3=CC=C(C=C3)[N+](=O)[O-]

Description

2-(4-Nitrobenzylidene)indan-1-one is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of indan-1-one (20.0 g), 4-nitrobenzaldehyde (27.0 g), glacial acetic acid (3.0 g) and piperidine (3.06 g) was heated at 95° C. under nitrogen for 3.5 h. The mixture was cooled to 20° C. and filtered to give a solid which was recrystallized from industrial methylated spirit to give 2-(4-nitrobenzylidene)indan-1-one.